Cas no 1184844-58-3 (Tert-butyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate)

• Product Name: Tert-butyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• CAS No: 1184844-58-3
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 2196036
• PubChem ID: 59636374
• Update Time: 2024-11-06

Tert-butyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-chloro-1h-pyrrolo[2,3-c]pyridine-1-carboxylate
• NKQMUDWLDRKASO-UHFFFAOYSA-N
• tert-butyl 5-chloropyrrolo[2,3-c]pyridine-1-carboxylate
• F76364
• tert-butyl5-chloro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• 1184844-58-3
• SCHEMBL1396849
• DB-361713
• Tert-butyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

• Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)15-5-4-8-6-10(13)14-7-9(8)15/h4-7H,1-3H3
• InChI Key： NKQMUDWLDRKASO-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CN(C(=O)OC(C)(C)C)C=2C=N1

Computed Properties

• Exact Mass: 252.0665554g/mol
• Monoisotopic Mass: 252.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.2